N,N'-(1,2-ethynediyldi-2,1-phenylene)bis(2,2-diphenylacetamide)

• IUPAC Name: N-[2-[2-[2-[(2,2-diphenylacetyl)amino]phenyl]ethynyl]phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C42H32N2O2/c45-41(39(33-19-5-1-6-20-33)34-21-7-2-8-22-34)43-37-27-15-13-17-31(37)29-30-32-18-14-16-28-38(32)44-42(46)40(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-28,39-40H,(H,43,45)(H,44,46)
• InChI Key: GEVPEOBGAVIHTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C#CC4=CC=CC=C4NC(=O)C(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C42H32N2O2
• Molecular Weight: 596.7 g/mol

Description

N,N'-(1,2-ethynediyldi-2,1-phenylene)bis(2,2-diphenylacetamide), commonly known as EDPB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EDPB belongs to a class of compounds known as diphenylacetamides, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of EDPB is not yet fully understood. However, studies have suggested that EDPB may exert its anticancer effects through the inhibition of certain enzymes involved in cell proliferation and survival. Additionally, EDPB has been shown to activate certain signaling pathways involved in the regulation of cell death.
Biochemical and Physiological Effects:
EDPB has been shown to have a number of biochemical and physiological effects. In addition to its anticancer properties, EDPB has been shown to possess anti-inflammatory and antioxidant activities. Studies have also suggested that EDPB may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of EDPB as a research tool is its high potency. Studies have shown that EDPB is effective at very low concentrations, making it a valuable tool for studying the mechanisms of action of various compounds. However, EDPB also has some limitations. For example, it is relatively insoluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving EDPB. One area of interest is the development of new derivatives of EDPB with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanisms of action of EDPB and its potential applications in the treatment of various diseases. Finally, studies are needed to determine the safety and toxicity of EDPB in vivo, in order to assess its potential as a therapeutic agent.

Synthesis Methods

The synthesis of EDPB involves the reaction of 2,2-diphenylacetic acid with 1,2-diaminobenzene in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with ethynylmagnesium bromide to yield EDPB.

Scientific Research Applications

EDPB has been shown to have a wide range of applications in scientific research. One of the most promising areas of research involves the use of EDPB as a potential anticancer agent. Studies have shown that EDPB can induce apoptosis, or programmed cell death, in cancer cells. Additionally, EDPB has been shown to inhibit the growth of several different types of cancer cells, including breast, lung, and colon cancer cells.